N-benzyl-N-methyl-3-[(tetrahydro-2H-pyran-4-ylamino)methyl]-2-pyridinamine

• IUPAC Name: N-benzyl-N-methyl-3-[(oxan-4-ylamino)methyl]pyridin-2-amine
• InChI: InChI=1S/C19H25N3O/c1-22(15-16-6-3-2-4-7-16)19-17(8-5-11-20-19)14-21-18-9-12-23-13-10-18/h2-8,11,18,21H,9-10,12-15H2,1H3
• InChI Key: YEDQMFNYUYPSEL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=C(C=CC=N2)CNC3CCOCC3
• Molecular Formula: C19H25N3O
• Molecular Weight: 311.4 g/mol

Description

N-benzyl-N-methyl-3-[(tetrahydro-2H-pyran-4-ylamino)methyl]-2-pyridinamine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is a member of the pyridine family and is known to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of N-benzyl-N-methyl-3-[(tetrahydro-2H-pyran-4-ylamino)methyl]-2-pyridinamine is not fully understood. However, it is believed to act through the inhibition of specific enzymes that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been shown to exhibit antioxidant and anti-inflammatory activities, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
N-benzyl-N-methyl-3-[(tetrahydro-2H-pyran-4-ylamino)methyl]-2-pyridinamine has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-N-methyl-3-[(tetrahydro-2H-pyran-4-ylamino)methyl]-2-pyridinamine in lab experiments is its high yield and purity. Additionally, this compound has been extensively studied, and its potential therapeutic properties have been well documented. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may limit its accessibility to researchers.

Future Directions

For the study of this compound include investigating its potential use in the treatment of other neurological disorders, identifying potential drug targets, and developing more efficient synthesis methods.

Synthesis Methods

The synthesis of N-benzyl-N-methyl-3-[(tetrahydro-2H-pyran-4-ylamino)methyl]-2-pyridinamine involves the reaction of 2-pyridinecarboxaldehyde with N-benzyl-N-methylamine and tetrahydro-2H-pyran-4-amine. This reaction is carried out in the presence of a catalyst and under specific reaction conditions to obtain the desired product. The yield of the product is typically high, and the purity can be achieved through recrystallization.

Scientific Research Applications

N-benzyl-N-methyl-3-[(tetrahydro-2H-pyran-4-ylamino)methyl]-2-pyridinamine has been extensively studied for its potential therapeutic properties. It has been shown to exhibit antitumor, antibacterial, and antifungal activities. Additionally, this compound has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.